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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B580820 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fenuron-d5, the deuterated analog of the herbicide Fenuron, is a critical internal

standard for quantitative analysis in various matrices. Its use in liquid chromatography-mass

spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays allows for

accurate quantification of Fenuron by correcting for matrix effects and variations in sample

preparation and instrument response. This document provides a detailed protocol for the

preparation of Fenuron-d5 stock solutions to ensure accuracy and consistency in experimental

results.

Quantitative Data Summary
A summary of the physicochemical properties of Fenuron-d5 is presented in the table below.

This information is essential for the accurate preparation and storage of stock solutions.
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Property Value Source(s)

Chemical Name 1,1-dimethyl-3-(phenyl-d5)urea [1][2][3]

Synonyms
N,N-Dimethyl-N'-(phenyl-

d5)urea
[4]

CAS Number 1219802-06-8 [1][2][4]

Molecular Formula C₉H₇D₅N₂O [5]

Molecular Weight 169.24 g/mol [2][4]

Physical Form Solid, White to Off-White [1]

Melting Point 131-134°C [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

Isotopic Enrichment ≥98 atom % D [4]

Storage Conditions
-20°C Freezer for solid, Room

temperature for solutions
[1][2][4]

Stability
Stable under recommended

storage conditions
[4]

Experimental Protocol: Preparation of a 1 mg/mL
Primary Stock Solution
This protocol describes the preparation of a 1 mg/mL primary stock solution of Fenuron-d5 in

methanol. Methanol is chosen as the solvent due to the indicated solubility and its compatibility

with common analytical techniques.

Materials and Equipment:

Fenuron-d5 solid (≥98% purity)

Methanol (LC-MS grade or equivalent)
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Analytical balance (readable to at least 0.01 mg)

10 mL volumetric flask (Class A)

Spatula

Weighing paper or boat

Pipettes and appropriate tips

Vortex mixer

Sonicator (optional)

Amber glass vial for storage

Procedure:

Preparation: Ensure all glassware is clean and dry. Allow the container of Fenuron-d5 to

equilibrate to room temperature before opening to prevent condensation.

Weighing: Accurately weigh approximately 10 mg of Fenuron-d5 solid onto a weighing paper

or boat using an analytical balance. Record the exact weight.

Dissolution:

Carefully transfer the weighed Fenuron-d5 into a 10 mL volumetric flask.

Add approximately 5-7 mL of methanol to the flask.

Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer for a few

seconds or sonicate for 2-5 minutes to ensure complete dissolution.

Dilution to Volume:

Once the solid is completely dissolved, add methanol to the flask until the bottom of the

meniscus is level with the calibration mark.

Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.
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Calculation of Exact Concentration: Calculate the precise concentration of the stock solution

based on the actual weight of Fenuron-d5 used.

Concentration (mg/mL) = (Weight of Fenuron-d5 in mg) / (Volume of volumetric flask in mL)

Storage: Transfer the prepared stock solution into a clearly labeled amber glass vial. The

label should include the compound name, concentration, solvent, preparation date, and

initials of the preparer. Store the solution at -20°C.[1]

Preparation of Working Solutions
Working solutions of lower concentrations can be prepared by serial dilution of the primary

stock solution.

Example: Preparation of a 10 µg/mL Working Solution:

Allow the 1 mg/mL primary stock solution to equilibrate to room temperature.

Pipette 100 µL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask.

Dilute to the mark with methanol.

Cap and invert the flask multiple times to ensure thorough mixing.

This will result in a 10 µg/mL working solution. Further dilutions can be made as required for

the specific application.

Diagrams
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Workflow for Fenuron-d5 Stock Solution Preparation
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Caption: Workflow for the preparation of a Fenuron-d5 primary stock solution.
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Serial Dilution Workflow Example
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Caption: Example of preparing a working solution via serial dilution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d5 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580820#protocol-for-preparing-fenuron-d5-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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